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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748

Essential Safety and Handling Guide for 4-Ethyl-
3-nitrobenzoic Acid

This guide provides immediate, essential safety and logistical information for handling 4-Ethyl-
3-nitrobenzoic acid in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to ensure safe handling,
operation, and disposal.

Chemical Identifier:

Name: 4-Ethyl-3-nitrobenzoic acid

CAS Number: 103440-95-5

Molecular Formula: CoHaNO4

Molecular Weight: 195.17 g/mol

Hazard Summary:

4-Ethyl-3-nitrobenzoic acid is classified as a hazardous substance. It is harmful if swallowed,
harmful in contact with skin, causes skin irritation, and causes serious eye irritation.[1] It may
also be harmful if inhaled.[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 4-Ethyl-3-
nitrobenzoic acid. The following table outlines the recommended PPE.
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] Specifications and Best
Body Part Protection .
Practices

Wear chemical safety goggles
that meet OSHA 29 CFR
1910.133 or European
Standard EN166 standards.[2]
[3] A face shield should be

worn in addition to safety

Eyes/Face Safety Goggles, Face Shield

goggles when there is a

significant risk of splashing.[4]

Nitrile or butyl rubber gloves
are recommended.[4] Given
the absence of specific
breakthrough time data, it is
crucial to select gloves with a
Hands Chemical-resistant gloves sufficient thickness for splash
protection and to change them
immediately upon
contamination.[4] Always
inspect gloves for integrity

before use.[2]

A full-length, buttoned
laboratory coat should be
worn.[4] For tasks with a

Body Laboratory Coat, Apron higher risk of splashes, a
chemical-resistant apron
should be worn over the lab
coat.[4]

Respiratory NIOSH/MSHA-approved In situations with a risk of dust
respirator or aerosol generation, a
NIOSH/MSHA-approved N95
dust mask or a respirator
should be used, or the work

should be conducted under a

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Amino_5_nitrobenzoic_acid.pdf
https://pim-resources.coleparmer.com/sds/96655.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Amino_5_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methyl_3_nitrobenzoic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

certified chemical fume hood.

[2](3]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is essential for minimizing the risks associated with handling 4-Ethyl-3-
nitrobenzoic acid.

1. Preparation and Engineering Controls:

» Ventilation: Always handle this chemical in a well-ventilated area. For any procedure that
may generate dust, use a certified chemical fume hood.[2][4]

o Eyewash & Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in close proximity to the workstation.[2]

» PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of
damage or degradation. Do not use compromised equipment.[2]

2. Handling:
¢ Avoid Dust Formation: Minimize dust generation and accumulation.[3][5]
e Personal Contact: Avoid contact with eyes, skin, and clothing.[3][5] Do not breathe dust.[6]

e Hygiene: Wash hands and any exposed skin thoroughly after handling is complete and
before leaving the work area.[2][7] Do not eat, drink, or smoke in the work area.[2]

3. Storage:
» Container: Store in a tightly closed, properly labeled container.[3][5]

o Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances
such as strong oxidizing agents.[3][5]
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Spill Management Plan

In the event of a spill, immediate and correct action is crucial.

o Small Spills:

o

Evacuate non-essential personnel and ensure adequate ventilation.[8]
o Wear appropriate PPE.[8]

o Dampen the spilled solid material with a suitable solvent like alcohol to prevent dust
formation.[8][9]

o Carefully sweep up or absorb the dampened material and place it into a suitable, sealed
container for hazardous waste disposal.[3][4]

o Wash the spill area with alcohol followed by a strong soap and water solution.[4][9]
o Large Spills:
o Isolate the spill area for at least 25 meters (75 feet) in all directions.[9]

o Alert your institution's Environmental Health and Safety (EHS) department or a designated
safety officer.[4]

Disposal Plan

The disposal of 4-Ethyl-3-nitrobenzoic acid and contaminated materials must be conducted in
accordance with local, regional, and national regulations.

o Waste Collection:

o Solid Waste: Collect waste 4-Ethyl-3-nitrobenzoic acid in a designated, properly labeled,
and sealed container for hazardous waste.

o Contaminated Materials: Any disposable items such as gloves, absorbent pads, and
weighing paper that are contaminated with the chemical should be placed in a designated
solid waste container.[4]
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» Container Labeling: All waste containers must be clearly labeled with the full chemical name,
"4-Ethyl-3-nitrobenzoic acid,"” and appropriate hazard warnings (e.g., "Toxic," "Irritant").[4]

» Professional Disposal:
o Do not empty into drains.[2]

o Arrange for the disposal of surplus and non-recyclable materials through a licensed
disposal company.[8] The preferred method is often incineration in a chemical incinerator
equipped with an afterburner and scrubber.[9]

o Maintain a record of the waste generated, including the chemical name, quantity, and date
of disposal.[9]

Workflow for Handling 4-Ethyl-3-nitrobenzoic Acid

Workflow for Handling 4-Ethyl-3-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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